Cas no 1260789-40-9 (Methyl 2-(3-((tert-butoxycarbonyl)amino)pyridin-4-yl)acetate)

• Product Name: Methyl 2-(3-((tert-butoxycarbonyl)amino)pyridin-4-yl)acetate
• CAS No: 1260789-40-9
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 4815614
• Update Time: 2025-06-19

Methyl 2-(3-((tert-butoxycarbonyl)amino)pyridin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-((tert-butoxycarbonyl)amino)pyridin-4-yl)acetate

• Inchi： 1S/C13H18N2O4/c1-13(2,3)19-12(17)15-10-8-14-6-5-9(10)7-11(16)18-4/h5-6,8H,7H2,1-4H3,(H,15,17)
• InChI Key： ABXLSORKEBXUQM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NC=CC=1CC(=O)OC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 325
• XLogP3: 1.2
• Topological Polar Surface Area: 77.5

Additional information on Methyl 2-(3-((tert-butoxycarbonyl)amino)pyridin-4-yl)acetate

Methyl 2-(3-((tert-butoxycarbonyl)amino)pyridin-4-yl)acetate and CAS No. 1260789-40-9: A Comprehensive Overview in Modern Chemical Biology

Methyl 2-(3-((tert-butoxycarbonyl)amino)-pyridin-4-yl)acetate, identified by its CAS number CAS No. 1260789-40-9, represents a significant compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The presence of functional groups such as the tert-butoxycarbonyl (Boc) protecting group and the pyridin-4-yl moiety makes it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The Methyl 2-(3-((tert-butoxycarbonyl)amino)pyridin-4-yl)acetate molecule is particularly noteworthy for its role in the synthesis of peptidomimetics and other pharmacologically relevant compounds. The Boc-amino group serves as a critical protecting group, allowing for selective modifications and facilitating controlled reactions in multi-step synthetic pathways. This feature is especially valuable in medicinal chemistry, where precise control over reaction outcomes is essential for optimizing drug candidates.

In recent years, there has been a surge in research focusing on pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are known for their ability to interact with various biological targets, making them indispensable in the design of therapeutic agents. The specific substitution pattern of Methyl 2-(3-((tert-butoxycarbonyl)amino)pyridin-4-yl)acetate, particularly the amine-substituted pyridine ring, aligns well with this trend, positioning it as a promising scaffold for further derivatization and exploration.

The utility of this compound extends beyond its role as a synthetic intermediate. It has been employed in various biochemical assays and high-throughput screening campaigns to identify novel bioactive molecules. Its structural features make it an attractive candidate for modulating enzyme activity and receptor binding, which are pivotal aspects of drug development. For instance, derivatives of this compound have shown potential in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases.

The latest advancements in computational chemistry and molecular modeling have further enhanced the understanding of how Methyl 2-(3-((tert-butoxycarbonyl)amino)pyridin-4-yl)acetate interacts with biological targets. These computational studies have provided insights into the binding modes and affinity profiles of this compound, guiding the design of more potent analogs. Such high-resolution data is crucial for rational drug design, enabling researchers to fine-tune molecular structures for optimal pharmacological activity.

In addition to its applications in drug discovery, this compound has found utility in academic research focused on understanding fundamental biological processes. Its role as a building block for peptidomimetics has contributed significantly to our knowledge of protein-protein interactions and signal transduction pathways. By providing a scaffold that mimics natural peptides, researchers can probe the mechanisms underlying various diseases and develop targeted therapies.

The synthesis of Methyl 2-(3-((tert-butoxycarbonyl)amino)pyridin-4-yl)acetate involves sophisticated organic transformations that highlight the expertise required in modern synthetic chemistry. The process typically begins with the preparation of the pyridine core, followed by functionalization with the Boc-amino group and subsequent acetylation to introduce the methyl ester moiety. Each step requires careful optimization to ensure high yields and purity, underscoring the compound's complexity and the precision demanded in its preparation.

The safety profile of this compound is another critical consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and working within well-equipped laboratory settings. As with any chemical reagent used in research or industrial applications, adherence to good laboratory practices (GLP) is essential.

The future prospects for Methyl 2-(3-((tert-butoxycarbonyl)amino)pyridin-4-yl)acetate are promising, given its versatility and potential applications across multiple domains of chemical biology. Ongoing research aims to explore new derivatives that exhibit enhanced bioactivity or improved pharmacokinetic properties. Additionally, advancements in green chemistry principles may lead to more sustainable synthetic routes for this compound, reducing environmental impact while maintaining high standards of efficiency.

In conclusion, Methyl 2-(3-((tert-butoxycarbonyl)amino)pyridin-4-yl)acetate, identified by its CAS number CAS No. 1260789-40-9, stands as a testament to the ingenuity of modern chemical biology research. Its multifaceted applications in drug discovery, peptidomimetic synthesis, and biochemical studies underscore its importance as a valuable tool for scientists worldwide. As research continues to evolve, this compound will undoubtedly play an integral role in shaping the future of pharmaceutical innovation.